Cas no 1805747-86-7 (4-(3-Bromopropanoyl)-3-methylphenylacetic acid)

• Product Name: 4-(3-Bromopropanoyl)-3-methylphenylacetic acid
• CAS No: 1805747-86-7
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5008422
• Update Time: 2025-05-21

4-(3-Bromopropanoyl)-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropanoyl)-3-methylphenylacetic acid

• Inchi： 1S/C12H13BrO3/c1-8-6-9(7-12(15)16)2-3-10(8)11(14)4-5-13/h2-3,6H,4-5,7H2,1H3,(H,15,16)
• InChI Key： SITQVFCYOHHCIK-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(CC(=O)O)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4

Additional information on 4-(3-Bromopropanoyl)-3-methylphenylacetic acid

4-(3-Bromopropanoyl)-3-methylphenylacetic Acid: A Comprehensive Overview

4-(3-Bromopropanoyl)-3-methylphenylacetic acid, with the CAS registry number 1805747-86-7, is a unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a phenyl ring substituted with a methyl group and an acetic acid moiety. The presence of the bromine atom in the 3-bromopropanoyl group adds to its chemical diversity and potential applications in various research domains.

The molecular structure of 4-(3-Bromopropanoyl)-3-methylphenylacetic acid is notable for its combination of aromatic and aliphatic components. The phenyl ring provides aromatic stability, while the acetic acid group introduces carboxylic acid functionality. The 3-bromopropanoyl group further enhances the compound's reactivity and selectivity in chemical reactions. This combination makes it a valuable building block in organic synthesis, particularly in the development of bioactive molecules.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of biologically active agents. For instance, researchers have explored its role in the development of anti-inflammatory and antioxidant agents. The bromine atom in the molecule plays a crucial role in modulating the compound's reactivity, making it a versatile intermediate in various synthetic pathways.

In terms of physical properties, 4-(3-Bromopropanoyl)-3-methylphenylacetic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions, including esterifications and amidations.

The synthesis of this compound typically involves multi-step processes, often starting from readily available starting materials such as bromoalkanes and aromatic acids. The key steps include nucleophilic substitution reactions to introduce the bromine atom and subsequent coupling reactions to form the phenylacetic acid moiety. These methods have been optimized to ensure high yields and purity, making the compound accessible for large-scale applications.

From an applications perspective, 4-(3-Bromopropanoyl)-3-methylphenylacetic acid has shown promise in drug discovery efforts. Its ability to act as a chiral auxiliary or a bioisostere has been explored in medicinal chemistry, where it can be used to modify existing drugs or design new ones with improved pharmacokinetic profiles.

In conclusion, 4-(3-Bromopropanoyl)-3-methylphenylacetic acid, with its unique structure and versatile properties, continues to be an important molecule in both academic research and industrial applications. Its role as a key intermediate in organic synthesis underscores its significance in advancing chemical science and technology.